2,7-Dibromo-9-heptyl-9H-carbazole
Overview
Description
2,7-Dibromo-9-heptylcarbazole is a useful reagent for organic synthesis . It is also used in the preparation of poly functionalized alkylcarbazole vinylene and poly (dialkylfluorene-vinylenes) . It is a building block for the synthesis of small molecules of carbazole series or carbazole back-boned polymers in the application of OFETs, OLEDs, PLEDs, and OPVs .
Synthesis Analysis
The synthesis of 2,7-Dibromo-9-heptyl-9H-carbazole involves several steps . In a 100mL two-necked round-bottom flask, 5mL of toluene, 1.0g (12mmol) of carbazole, 50mL of 50% NaOH aqueous solution, and 0.8g of BTEAC are added. Under room temperature magnetic stirring, 120mmol of heptadecane-9-bromide is dropwise added to the reaction flask. After the addition is completed, a spherical condenser is installed, and the reaction is refluxed for 2-3 hours. The reaction process is monitored by thin-layer chromatography (TLC) .Molecular Structure Analysis
The molecular formula of this compound is C19H21Br2N . In the crystal structure of the compound, the octyl chains are extended in an anti conformation and form a segregating bilayer, isolating rows of carbazole units . The carbazole moieties are engaged in offset π–π interactions .Chemical Reactions Analysis
This compound is a useful reagent for organic synthesis . It is used in the preparation of poly functionalized alkylcarbazole vinylene and poly (dialkylfluorene-vinylenes) .Physical And Chemical Properties Analysis
The molecular weight of this compound is 423.19 . The physical state at 20 degrees Celsius is solid .Scientific Research Applications
Synthesis and Material Properties
Synthesis Techniques 2,7-Dibromo-9-heptyl-9H-carbazole and its derivatives are important building blocks for producing organic semiconductors. Innovative and eco-friendly methods for synthesizing these compounds involve microwave irradiation, significantly reducing synthesis time and adhering to green chemistry principles (Khrustalev et al., 2020).
Electronic and Optical Properties Polymers utilizing this compound demonstrate interesting electronic and optical properties. For example, in the field of polymer solar cells, variations of this compound have been used to create materials with significant power conversion efficiency, though the efficiency varies based on the structural configuration of the carbazole units (Qin et al., 2013). Additionally, derivatives of this compound have been used to develop electrochromic polymers with high coloration efficiency and stability, indicating potential applications as electrochromic materials (Zhang et al., 2019).
Structural and Thermal Properties The synthesis of polymers with this compound as the main chain has been explored, revealing that the size and branching of substituent groups significantly affect the polymerization process and resulting polymer properties. These polymers exhibit exclusive 2,7-linkage in their structure and show high thermal stability, withstanding temperatures up to 450 °C. Studies also present comprehensive details on their absorption, fluorescence, and electrochemical properties (Iraqi & Wataru, 2004).
Pharmacological Applications and Biological Interactions
Although you requested to exclude information related to drug use and dosage, it's worth mentioning that this compound derivatives have been explored in various pharmacological applications due to their diverse biological activities. For instance, certain derivatives exhibit potent antimicrobial properties (Salih et al., 2016), and the carbazole scaffold itself is notable for a broad range of biological activities, including antibacterial, antimalarial, anticancer, and anti-Alzheimer properties (Tsutsumi et al., 2016). These studies highlight the compound's versatility and potential in various scientific and industrial domains.
Mechanism of Action
Target of Action
Carbazole derivatives are known to interact with various biological targets, influencing a range of biochemical processes .
Mode of Action
Carbazole derivatives are known for their diverse biological activities, which suggests that they may interact with their targets in multiple ways .
Biochemical Pathways
Carbazole derivatives are known to influence a variety of biochemical pathways .
Result of Action
Carbazole derivatives are known to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,7-Dibromo-9-heptyl-9H-carbazole . .
Safety and Hazards
Future Directions
One of the most popular products made from 2,7-dibromocarbazole is PCDTBT, a well-known polymer semiconductor used for polymer solar cells . A good example of adjusting the solubility of the carbazole compounds by using 2,7-dibromocarbazole as the starting materials is the synthesis of 2,7-dibromo-9-heptadecanylcarbazole .
properties
IUPAC Name |
2,7-dibromo-9-heptylcarbazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21Br2N/c1-2-3-4-5-6-11-22-18-12-14(20)7-9-16(18)17-10-8-15(21)13-19(17)22/h7-10,12-13H,2-6,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLLYLIXYBBORGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCN1C2=C(C=CC(=C2)Br)C3=C1C=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1173071-58-3 | |
Record name | 2,7-Dibromo-9-heptyl-9H-carbazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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